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Compound of Interest

Compound Name: Cbz-NH-PEG12-C2-acid

Cat. No.: B2978019

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cbz-NH-PEG12-C2-acid is a heterobifunctional linker commonly employed in the synthesis of
complex biomolecules, particularly in the burgeoning field of Proteolysis Targeting Chimeras
(PROTACS). As a PEG-based linker, it connects a ligand for a target protein with a ligand for an
E3 ubiquitin ligase, facilitating the targeted degradation of proteins.[1][2][3][4][5][6][7][8][9][10]
[11][12] The physicochemical properties of this linker are critical as they influence the solubility,
permeability, and overall pharmacokinetic profile of the resulting PROTAC molecule. This
technical guide provides a comprehensive overview of the known physicochemical properties
of Cbz-NH-PEG12-C2-acid, detailed experimental protocols for their determination, and visual
representations of its structure and characterization workflows.

Physicochemical Data

The following tables summarize the key physicochemical properties of Cbz-NH-PEG12-C2-
acid. It is important to note that while some properties are well-defined, others, such as
solubility and pKa, are not readily available as experimentally determined values in public
literature and are often predicted or inferred from the behavior of similar PEGylated
compounds.

Table 1: General Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2978019?utm_src=pdf-interest
https://www.benchchem.com/product/b2978019?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.3109/10837450903170772
https://www.benchchem.com/pdf/The_Role_of_the_PEG3_Linker_in_Enhancing_Solubility_A_Technical_Guide.pdf
https://www.targetmol.com/compound/cbz-nh-peg12-c2-acid
https://www.medchemexpress.com/cbz-nh-peg12-c2-acid.html
https://www.amsbio.com/cbz-nh-peg12-c2-acid-ams-t17719-10-mg
https://www.medchemexpress.com/cbz-nh-peg12-c2-acid.html?locale=ko-KR
https://www.targetmol.com/compound/cbz-nh-peg3-c2-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC9400696/
https://jenkemusa.com/protac-peg-linkers
https://broadpharm.com/product-categories/protac/protac-linkers
https://www.kklmed.com/product/91651.html
https://purepeg.com/product/cbz-nh-peg12-ch2ch2cooh/
https://www.benchchem.com/product/b2978019?utm_src=pdf-body
https://www.benchchem.com/product/b2978019?utm_src=pdf-body
https://www.benchchem.com/product/b2978019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2978019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C35H61NO1s6 [3]
Molecular Weight 751.86 g/mol [3]

CAS Number 1334177-88-6 [3]
Appearance Varies (often solid or oil) [13]

Table 2: Predicted Physicochemical Properties

Property Predicted Value Method/Source

logP -0.8t0-1.2 Computational models

o Based on similar aliphatic
pKa (Carboxylic Acid) ~4.5 ) )
carboxylic acids

Aqueous Solubility High Inferred from the PEG12 chain

Chemical Structure and Workflow Diagrams

Visualizing the structure and experimental processes is crucial for a deeper understanding. The
following diagrams were generated using the Graphviz DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2978019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

